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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of several high-fastness
disperse dyes as alternatives to Disperse Red 73 for dyeing polyester and its blends. The
selection of a suitable red disperse dye is critical in achieving vibrant shades with excellent
durability, particularly in applications demanding high performance such as automotive textiles,
sportswear, and outdoor fabrics. This document summarizes key performance data, details
relevant experimental protocols, and provides visual workflows to aid in the selection of the
most appropriate dye for your specific requirements.

Comparative Performance Data

The following tables summarize the available quantitative data for Disperse Red 73 and its
high-fastness alternatives. Fastness properties are rated on a standard 1-5 or 1-8 scale, where
a higher number indicates better performance. It is important to note that fastness properties
can vary depending on the specific dyeing process, substrate characteristics, and the
concentration of the dye used.[1]

Table 1: Comparison of Light, Wash, and Sublimation Fastness Properties
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. Wash . .
Light Fastness Sublimation
Dye Name C.l. Name Fastness
(Xenon Arc) . Fasthess
(Staining)
Disperse Red 73  Disperse Red 73 6[1] 4-5[1] 4[1]
Disperse Red 60  Disperse Red 60  6[1] 4-5[1] 4-5[1]
Data not Data not Data not
Disperse Red 92 - ) ] ]
available available available
Disperse Red Disperse Red
6-7[1] 4-5[1] 4-5[1]
167 167
Disperse Red Disperse Red
5-6[1] 4-5[1] 5[1]
177 177
Disperse Red Disperse Red Data not 4502] Data not
354 167:1 available available

Note: Light fastness is typically rated on a scale of 1-8, while wash and sublimation fastness
are rated on a scale of 1-5.

Table 2: Comparison of Rubbing (Crocking) Fastness Properties

Dye Name

Rubbing Fastness Rubbing Fastness

C.l. Name

(Dry)

(Wet)

Disperse Red 73

Disperse Red 73

4-5[1]

4-5[1]

Disperse Red 60

Disperse Red 60

Data not available

Data not available

Disperse Red 92

Data not available

Data not available

Disperse Red 167

Disperse Red 167

Data not available

Data not available

Disperse Red 177

Disperse Red 177

Data not available

Data not available

Disperse Red 354

Disperse Red 167:1

Data not available

Data not available

Note: Rubbing fastness is rated on a scale of 1-5.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/Application_Notes_Laboratory_Scale_Exhaust_Dyeing_of_Polyester_with_Disperse_Red_354.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Protocols

The fastness data presented in this guide are determined by standardized experimental
methodologies. The following are detailed summaries of the key experimental protocols
relevant to this comparison.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for applying disperse dyes to polyester fabrics to ensure good
dye penetration and fastness.

o Pre-treatment (Scouring): Before dyeing, the polyester fabric is scoured to remove
impurities. This is typically done in a bath containing a non-ionic detergent (e.g., 5 g/L) and
sodium carbonate (e.g., 2 g/L) at 60°C for 30 minutes. The fabric is then thoroughly rinsed
with warm and cold water.[2]

o Dye Bath Preparation: A dye bath is prepared with a specific liquor ratio (e.g., 1:10). An
anionic dispersing agent is added, and the pH is adjusted to 4.5-5.5 using acetic acid.[3] The
disperse dye is first pasted with a small amount of water before being added to the dye bath.

[2]

e Dyeing Cycle: The scoured fabric is introduced into the dye bath at approximately 50-60°C.
The temperature is raised to 130°C at a controlled rate (e.g., 2°C/minute) and held at this
temperature for 30-60 minutes.[3]

o Post-treatment (Reduction Clearing): After dyeing, a reduction clearing process is performed
to remove unfixed dye from the fiber surface, which is crucial for good wash fastness. This
involves treating the dyed fabric in a bath containing sodium hydroxide (e.g., 2 g/L) and
sodium hydrosulfite (e.g., 2 g/L) at 70-80°C for 15-20 minutes. The fabric is then rinsed
thoroughly and neutralized.[3]
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High-Temperature Exhaust Dyeing Workflow
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Thermosol Dyeing of Polyester

The Thermosol process is a continuous method suitable for dyeing polyester and its blends.

» Padding: The fabric is padded with a liquor containing the disperse dye, a migration inhibitor,
and a thickening agent.

e Drying: The padded fabric is dried, often using an infrared pre-dryer followed by a hot flue
dryer.

e Thermofixation: The dried fabric is passed through a thermofixation unit at a high
temperature (typically 190-220°C) for 60-90 seconds. During this step, the dye sublimes and
diffuses into the polyester fibers.

o After-treatment: Similar to the exhaust method, a washing and reduction clearing process is
necessary to remove unfixed dye and auxiliary chemicals.

Padding Drying Thermofixation . . . . - .
[(Dye, Migration Inhibitor) ' ’ ((IR Pre-drying, Hot Flue) (190-220°C, 60-90s) R eilneaten Cllealag R AARE

Click to download full resolution via product page

Thermosol Dyeing Process Workflow

Fastness Testing Protocols

This test assesses the resistance of the color to laundering.

e Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber
test fabric containing strips of various fibers (e.g., cotton, wool, polyester, nylon, acetate).[1]

e Procedure: The composite specimen is placed in a stainless-steel container with a specified
detergent solution and stainless-steel balls to simulate mechanical action. The container is
then agitated in a laundering machine at a specific temperature (e.g., 49°C for AATCC 61
2A) for a set duration (e.g., 45 minutes).[1][4]

o Evaluation: After washing and drying, the change in color of the dyed specimen and the
degree of staining on the multifiber test fabric are assessed using standard grey scales.[1]
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This test evaluates the resistance of the dye to fading when exposed to an artificial light source
simulating natural sunlight.[1]

e Apparatus: A xenon arc lamp weathering apparatus is used.[1]

e Procedure: The dyed fabric specimen is exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity. The exposure continues for a specified
duration or until a certain level of fading is observed in a standard blue wool reference fabric
exposed simultaneously.[1]

» Evaluation: The change in color of the exposed specimen is assessed by comparing it with
an unexposed sample of the same fabric using a grey scale for color change.[1]

This test determines the resistance of the color to sublimation during dry heat treatments.
e Apparatus: A heat press or a specialized sublimation fastness tester is used.

e Procedure: The dyed specimen is placed in contact with an undyed white fabric (typically
polyester). The composite sample is then subjected to a specific temperature (e.g., 180°C,
200°C, or 210°C) and pressure for a set time (e.g., 30 seconds).[5]

» Evaluation: The change in color of the original specimen and the staining of the adjacent
white fabric are assessed using grey scales.[5]
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Fastness Testing Experimental Workflow

Conclusion

The selection of an appropriate alternative to Disperse Red 73 depends on the specific
fastness requirements of the end-product. Disperse Red 167 and Disperse Red 177, for
instance, demonstrate excellent light and sublimation fastness, making them suitable for
applications exposed to sunlight and high temperatures. While comprehensive data for all
alternatives is not publicly available, this guide provides a foundational comparison based on
existing data and standardized testing protocols. For a definitive selection, it is recommended
to conduct direct comparative testing of the most promising candidates under your specific
processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fastness-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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